1-(1-Methylpyrrolidin-2-yl)ethanone
Description
1-(1-Methylpyrrolidin-2-yl)ethanone (IUPAC name: 1-(1-methyl-1H-pyrrol-2-yl)ethan-1-one) is a heterocyclic compound featuring a pyrrolidine ring substituted with a methyl group at the nitrogen atom and an acetyl group at the 2-position . It is also known as 2-acetyl-1-methylpyrrole, with the molecular formula C₇H₁₁NO and a molecular weight of 125.17 g/mol. The saturated pyrrolidine ring distinguishes it from aromatic pyrrole derivatives, conferring unique conformational flexibility and electronic properties.
Properties
Molecular Formula |
C7H13NO |
|---|---|
Molecular Weight |
127.18 g/mol |
IUPAC Name |
1-(1-methylpyrrolidin-2-yl)ethanone |
InChI |
InChI=1S/C7H13NO/c1-6(9)7-4-3-5-8(7)2/h7H,3-5H2,1-2H3 |
InChI Key |
XIJAMIYSOKUWSX-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C1CCCN1C |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Pyrrole/Pyrrolidine Derivatives
2-Acetylpyrrole (1-(1H-pyrrol-2-yl)ethanone, C₆H₇NO) is a closely related unsaturated analog. It is a volatile aroma compound identified in pumpkin fruit, contributing to "taro-like" scents . The absence of a methyl group on the pyrrole nitrogen in 2-acetylpyrrole increases its volatility compared to 1-(1-methylpyrrolidin-2-yl)ethanone, where the N-methylation and saturated pyrrolidine ring likely enhance lipophilicity and reduce volatility. This structural modification may also influence metabolic stability in pharmacological contexts.
1-(furan-2-yl)-2-(1-methylpyrrolidin-2-ylidene)ethanone (C₁₁H₁₃NO₂) incorporates a furan ring and a conjugated enaminone system.
Phenyl-Substituted Ethanones
Compounds such as 1-(3-hydroxy-2-methoxyphenyl)-ethanone (C₉H₁₀O₃) and 1-(2-amino-6-nitrophenyl)ethanone (C₈H₈N₂O₃) feature aromatic phenyl rings with polar substituents (e.g., hydroxyl, methoxy, nitro, or amino groups) . These substituents enable hydrogen bonding and redox activity, which are critical for antioxidant or antibacterial functions observed in related Schiff base derivatives . In contrast, the pyrrolidine ring in the target compound lacks aromaticity but offers a basic nitrogen atom, which may facilitate interactions with biological targets through protonation.
Heterocyclic Derivatives
Pyridine-based ethanones, such as (S)-(4-chlorophenyl)-1-(4-(4-(trifluoromethyl)phenyl)-piperazin-1-yl)-2-(pyridin-3-yl)ethanone (UDO), exhibit potent inhibition of the CYP51 enzyme, a target in Chagas disease therapy . The pyridine and piperazine rings in UDO introduce basic nitrogen atoms and rigid planar structures, contrasting with the flexible pyrrolidine ring in the target compound. Such differences highlight how heterocyclic choice impacts enzyme binding and pharmacokinetics.
1-(6-methoxy-7-prenylisoquinolin-1-yl)ethanone (an isoquinoline alkaloid) demonstrates the role of fused aromatic systems in bioactivity, such as antimicrobial or anticancer effects . The target compound’s monocyclic structure may limit such broad activity but could simplify synthesis and optimization.
Complex and Functionalized Derivatives
Enaminones like (2E)-1-phenyl-2-[1-(2-phenylprop-2-en-1-yl)pyrrolidin-2-ylidene]ethanone exhibit extended conjugation and non-planar geometries, enabling applications in alkaloid synthesis and catalysis . The target compound’s simpler structure lacks this conjugation but may serve as a versatile intermediate for further functionalization.
Comparative Data Table
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